Cas no 1881202-32-9 ((4-Bromo-2-cyanophenyl)methanesulfonyl chloride)

• Product Name: (4-Bromo-2-cyanophenyl)methanesulfonyl chloride
• CAS No: 1881202-32-9
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 5744189
• PubChem ID: 130559938
• Update Time: 2025-07-24

(4-Bromo-2-cyanophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1881202-32-9
• (4-Bromo-2-cyanophenyl)methanesulfonylchloride
• EN300-1120530
• (4-Bromo-2-cyanophenyl)methanesulfonyl chloride
• CID 130559938
• Benzenemethanesulfonyl chloride, 4-bromo-2-cyano-

• Inchi： 1S/C8H5BrClNO2S/c9-8-2-1-6(5-14(10,12)13)7(3-8)4-11/h1-3H,5H2
• InChI Key： UDFKFWRZTKTAHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 292.89129g/mol
• Monoisotopic Mass: 292.89129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 394.3±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (4-Bromo-2-cyanophenyl)methanesulfonyl chloride

Introduction to (4-Bromo-2-cyanophenyl)methanesulfonyl chloride (CAS No. 1881202-32-9)

(4-Bromo-2-cyanophenyl)methanesulfonyl chloride, with the CAS number 1881202-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a bromo substituent and a cyano group on a phenyl ring, along with a methanesulfonyl chloride moiety, make it a versatile building block for medicinal chemists.

The< strong> methanesulfonyl chloride functional group in this compound is particularly noteworthy for its reactivity. Methanesulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, making them valuable tools in the synthesis of sulfonamides and other heterocyclic compounds. These reactions are fundamental in drug discovery, as sulfonamides exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their efficacy and favorable pharmacokinetic profiles. The< strong> 4-bromo-2-cyanophenyl)methanesulfonyl chloride compound is particularly interesting because it provides a convenient route to access substituted sulfonamides with potential therapeutic applications. For instance, researchers have utilized this intermediate to synthesize derivatives that target specific enzymatic pathways involved in diseases such as cancer and diabetes.

The< strong> bromo substituent on the phenyl ring adds another layer of reactivity to the molecule. Bromine is a halogen that can undergo various transformations, including cross-coupling reactions with palladium catalysts. This property has been exploited in the synthesis of more complex molecular architectures, enabling the creation of novel drug candidates with enhanced binding affinity and selectivity.

One of the most exciting applications of< strong> (4-Bromo-2-cyanophenyl)methanesulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing sulfonamide-based inhibitors that target specific kinases, researchers aim to develop treatments that can modulate these pathways effectively.

A recent study published in the journal Organic Letters demonstrated the utility of< strong> 1881202-32-9 in synthesizing a series of kinase inhibitors. The authors reported that the compound efficiently reacted with various nucleophiles to form sulfonamides that exhibited potent inhibitory activity against certain kinases. This work highlights the importance of< strong> (4-Bromo-2-cyanophenyl)methanesulfonyl chloride as a key intermediate in drug discovery efforts.

The< strong> cyano group in the molecule also contributes to its versatility. Cyano groups can be converted into other functional groups such as carboxylic acids or amides through reduction or hydrolysis reactions. This flexibility allows researchers to fine-tune the properties of their synthetic products, making them more suitable for specific biological targets.

In conclusion, (4-Bromo-2-cyanophenyl)methanesulfonyl chloride (CAS No. 1881202-32-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable it to serve as an effective intermediate in the synthesis of various bioactive molecules, particularly sulfonamides and kinase inhibitors. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will undoubtedly play a crucial role in the next generation of drug development.